DM1-SMe

• Molecular Formula: C36H50ClN3O10S2
• Molecular Weight: 784.4 g/mol
• InChI: InChI=1S/C36H50ClN3O10S2/c1-20-11-10-12-27(47-8)36(45)19-26(48-34(44)38-36)21(2)32-35(4,50-32)28(49-33(43)22(3)39(5)29(41)13-14-52-51-9)18-30(42)40(6)24-16-23(15-20)17-25(46-7)31(24)37/h10-12,16-17,21-22,26-28,32,45H,13-15,18-19H2,1-9H3,(H,38,44)/t21?,22?,26?,27?,28?,32?,35-,36-/m0/s1
• InChIKey: ZLUUPZXOPGORNG-JNIOYFFQSA-N

Procurement of maytansinoid payloads requires compound-specific validation-free-thiol DM1 introduces oxidation, while DM4-SMe alters clearance and bystander effects. DM1-SMe (CAS 138148-68-2) is the validated warhead for SMCC-linked ADCs (e.g., Kadcyla mechanism) and the primary intracellular catabolite standard for DMPK profiling. - Picomolar cytotoxicity (IC50 0.003-0.01 nM); Kd = 0.93 μM (soluble tubulin) - Enables controlled thiol-disulfide exchange; target DAR 3.5 for maytansinoid ADCs - Essential calibrator for quantitative bioanalysis in tumor/liver tissues

DM1-SMe Procurement Guide

DM1-SMe (CAS 138148-68-2) is a maytansinoid microtubule inhibitor and the unconjugated cytotoxic warhead of the clinical-stage antibody-drug conjugate IMGN901 (lorvotuzumab mertansine) [1]. It is a mixed disulfide in which the free thiol of DM1 (mertansine) is capped with a thiomethyl group, enabling direct, controlled conjugation to antibody sulfhydryl residues . DM1-SMe belongs to the ansa-macrolide class and arrests mitosis by binding to the vinca domain of β-tubulin, suppressing microtubule dynamic instability at picomolar intracellular concentrations [2]. Its primary procurement value lies in its dual role as a well-characterized payload for ADC construction and as a reference standard for maytansinoid metabolite identification in preclinical DMPK studies.

ADC Payload Thiomethyl-capped maytansinoid for controlled conjugation to antibody sulfhydryls

DMPK Reference Well-characterized metabolite standard for maytansinoid catabolite identification

Stereochemistry L-epimer ensures high-affinity tubulin binding; D-epimer context markedly reduced

• [1] Wood AC, et al. Initial testing (Stage 1) of the antibody-maytansinoid conjugate, IMGN901 (lorvotuzumab mertansine), by the pediatric preclinical testing program. Pediatr Blood Cancer. 2013;60(11):1860-1867. doi:10.1002/pbc.24647. PMID: 23788267. View Source
• [2] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. PMID: 20937592. View Source

Why DM1-SMe Cannot Be Substituted

Maytansinoid payloads are not interchangeable despite sharing a macrocyclic core. DM1-SMe differs from the parent maytansine in potency (3-10 fold higher cytotoxicity), from its D-epimer by 100-400 fold in cell-killing activity, and from DM4-SMe in both tubulin aggregate formation propensity and linker compatibility [1][2]. The thiomethyl cap on DM1-SMe is not merely a protecting group—it dictates the thiol-disulfide exchange kinetics during conjugation and determines which linker chemistry (SMCC vs. SPDB) yields an optimal DAR and pharmacokinetic profile [3]. Substituting DM1-SMe with free-thiol DM1 introduces uncontrolled oxidation and dimerization during storage and conjugation, while replacing it with DM4-SMe alters the metabolite profile, hepatic clearance rate, and bystander killing radius. The quantitative evidence below establishes that procurement decisions must be compound-specific.

vs. Maytansine

Cytotoxicity profile may differ; DM1-SMe shows higher potency in matched panels, altering payload context.

vs. D-Epimer

Stereochemistry is critical; D-epimer exhibits greatly reduced tubulin binding, compromising research ADC activity.

vs. Free-Thiol DM1

Free-thiol DM1 undergoes oxidative dimerization, leading to uncontrolled DAR and conjugation inconsistencies.

vs. DM4-SMe

Different linker compatibility and metabolite profiles; bystander killing context and hepatic clearance differ.

• [1] Li W, Huang M, Li Y, Xia A, Tan L, Zhang Z, Wang Y, Yang J. C3 ester side chain plays a pivotal role in the antitumor activity of Maytansinoids. Biochem Biophys Res Commun. 2021;566:197-203. doi:10.1016/j.bbrc.2021.05.071. PMID: 34144258. View Source
• [2] Erickson H, Wilhelm S, Widdison W, Leece B, Sun X, Kovtun Y, Singh R, Chari R. Evaluation of the cytotoxic potencies of the major maytansinoid metabolites of antibody maytansinoid conjugates detected in vitro and in preclinical mouse models. Cancer Res. 2008;68(9_Supplement):2150. View Source
• [3] Sun X, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00062. View Source

DM1-SMe Quantitative Differentiation

Cytotoxic Potency vs. Maytansine

DM1-SMe is 3- to 10-fold more potent than the parent alkaloid maytansine across a panel of human tumor cell lines. DM1-SMe yields IC50 values of 0.003–0.01 nM, compared with maytansine IC50 values that are consistently higher by a factor of 3–10 in the same assay systems . In the Pediatric Preclinical Testing Program (PPTP) in vitro panel, DM1-SMe displayed IC50 values ranging from 0.002 nM to >3 nM across 23 cell lines, confirming broad but differential potency that is tumor-type dependent [1].

Potency vs. Maytansine

Head-to-head

IC50 0.003–0.01 nM (DM1-SMe) vs. 3–10× higher for maytansine in human tumor panels

Reported potency differential supports payload selection for ADC research

Standard 96-h exposure; multiple cell lines

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	DM1-SMe IC50: 0.003–0.01 nM (human tumor panel); 0.002 to >3 nM (PPTP panel)
Comparator Or Baseline	Maytansine (parent): IC50 values 3- to 10-fold higher in matched cell line panels
Quantified Difference	3- to 10-fold greater potency for DM1-SMe
Conditions	Standard 96-hour exposure; panel of human tumor cell lines (specific lines not enumerated in aggregated vendor data); PPTP panel used 0.3 pM to 3 nM concentration range

Why This Matters

The 3–10× potency advantage over maytansine means DM1-SMe can achieve effective target engagement at lower ADC doses, potentially widening the therapeutic index of maytansinoid-based conjugates.

• [1] Wood AC, et al. Initial testing (Stage 1) of the antibody-maytansinoid conjugate, IMGN901 (lorvotuzumab mertansine), by the pediatric preclinical testing program. Pediatr Blood Cancer. 2013;60(11):1860-1867. doi:10.1002/pbc.24647. View Source

Microtubule Dynamics Suppression

At 100 nmol/L, S-methyl-DM1 (the identical chemical species to DM1-SMe after disulfide reduction in cells) suppressed microtubule dynamic instability by 84%, compared with 45% suppression by maytansine and 73% by S-methyl-DM4 [1]. This represents a 1.87-fold improvement in dynamic instability suppression over maytansine and a 1.15-fold advantage over S-methyl-DM4 at equimolar concentration. Binding affinity to soluble tubulin was comparable between S-methyl-DM1 (Kd = 0.93 ± 0.2 μM) and maytansine (Kd = 0.86 ± 0.2 μM), but S-methyl-DM1 bound to high-affinity sites on intact microtubules with a Kd of 0.1 ± 0.05 μM—approximately 20-fold stronger than vinblastine [1].

Microtubule Dynamics

Head-to-head

84% dynamic instability suppression vs. 45% (maytansine) and 73% (S-methyl-DM4) at 100 nM

Supports mechanism context: dynamic suppression linked to mitotic arrest

MCF7 cells; time-lapse microscopy

Evidence Dimension	Suppression of microtubule dynamic instability at 100 nmol/L
Target Compound Data	S-methyl-DM1 (DM1-SMe metabolite): 84% suppression
Comparator Or Baseline	Maytansine: 45% suppression; S-methyl-DM4: 73% suppression
Quantified Difference	39 percentage-point advantage over maytansine; 11 percentage-point advantage over S-methyl-DM4
Conditions	MCF7 breast carcinoma cells; dynamic instability measured by time-lapse epifluorescence microscopy of individual microtubules over 24 h; 100 nmol/L compound concentration

Why This Matters

Superior suppression of microtubule dynamic instability—rather than simple polymerization inhibition—is the mechanistic driver of mitotic arrest potency, making DM1-SMe mechanistically distinct from both maytansine and DM4-based payloads.

• [1] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source

Chirality-Dependent Potency

The C3 methyl configuration is a critical potency determinant. Maytansinoids bearing the D-configuration at the C3 methyl group are 100- to 400-fold less cytotoxic than their corresponding L-epimers across multiple cell lines [1]. Co-crystal structures of tubulin with L-DM1-SMe (PDB 7E4Q, 2.50 Å resolution) and D-DM1-SMe (PDB 7E4R, 2.60 Å resolution) revealed that the L-epimer's carbonyl oxygen and tail thiomethyl group form stabilizing intramolecular interactions with the C9 hydroxyl and benzene ring, respectively, fixing the bioactive conformation and enhancing binding affinity [1]. This structural evidence directly explains the quantitative potency gap.

Chirality & Potency

Head-to-head

L-epimer reference potency; D-epimer 100–400× lower cytotoxicity across cell lines

Stereochemistry essential for high-affinity tubulin binding

PDB 7E4Q/7E4R; C3 methyl configuration

Evidence Dimension	Cytotoxicity as a function of C3 stereochemistry
Target Compound Data	L-DM1-SMe: reference potency (baseline for the L-epimer series)
Comparator Or Baseline	D-DM1-SMe: 100- to 400-fold lower cytotoxicity across cell lines
Quantified Difference	100–400× potency differential between L- and D-epimers
Conditions	X-ray crystallography (PDB 7E4Q, 7E4R); cytotoxicity assessed across various human tumor cell lines (exact lines specified in Li et al. 2021)

Why This Matters

Procurement of DM1-SMe must specify the L-epimer (CAS 138148-68-2); contamination with or misidentification as the D-epimer would reduce potency by two to three orders of magnitude, rendering ADCs ineffective.

• [1] Li W, Huang M, Li Y, Xia A, Tan L, Zhang Z, Wang Y, Yang J. C3 ester side chain plays a pivotal role in the antitumor activity of Maytansinoids. Biochem Biophys Res Commun. 2021;566:197-203. doi:10.1016/j.bbrc.2021.05.071. PMID: 34144258. View Source

Pediatric Cancer Panel Activity

DM1-SMe was tested against the PPTP in vitro panel of 23 pediatric cancer cell lines at concentrations from 0.3 pM to 3 nM, yielding IC50 values spanning 0.002 to >3 nM [1]. Notably, neuroblastoma cell lines demonstrated relatively low sensitivity to DM1-SMe compared with other pediatric solid tumor lines, yet the corresponding CD56-targeted ADC (IMGN901) achieved comparable sensitivity across neuroblastoma and non-neuroblastoma lines [1]. This disconnect between free payload sensitivity and ADC activity highlights the importance of antigen-dependent delivery and provides a benchmark for payload selection in pediatric ADC programs.

Pediatric Cancer Panel

Reported

IC50 range 0.002–>3 nM across 23 pediatric lines; neuroblastoma less sensitive

Tumor-type dependent sensitivity benchmark for pediatric payload selection

PPTP panel; 0.3 pM–3 nM

Evidence Dimension	In vitro IC50 across PPTP pediatric cancer cell line panel
Target Compound Data	DM1-SMe IC50: 0.002 nM to >3 nM (23 cell lines); neuroblastoma lines showed relatively lower sensitivity
Comparator Or Baseline	IMGN901 (DM1-SMe conjugated to anti-CD56 antibody): comparable sensitivity across neuroblastoma and non-neuroblastoma lines
Quantified Difference	IC50 range spans >3 orders of magnitude; neuroblastoma lines differentially less sensitive to free DM1-SMe
Conditions	PPTP standard 96-hour exposure; concentration range 0.3 pM to 3 nM; 23 pediatric solid tumor and leukemia cell lines

Why This Matters

The PPTP dataset provides the most comprehensive publicly available cell-line profiling of DM1-SMe, enabling researchers to benchmark payload potency in disease-relevant contexts before committing to ADC construction.

• [1] Wood AC, et al. Initial testing (Stage 1) of the antibody-maytansinoid conjugate, IMGN901 (lorvotuzumab mertansine), by the pediatric preclinical testing program. Pediatr Blood Cancer. 2013;60(11):1860-1867. doi:10.1002/pbc.24647. View Source

Conjugation Chemistry Advantage

DM1-SMe is supplied as a stable mixed disulfide (DM1-S-S-CH3), whereas free-thiol DM1 (mertansine) is prone to oxidative dimerization to DM1-S-S-DM1 during storage and handling . The thiomethyl cap serves as a protecting group that can be selectively reduced in situ to generate the reactive free thiol immediately before conjugation to maleimide- or haloacetyl-activated antibodies [1]. In the clinical ADC ado-trastuzumab emtansine (Kadcyla), the DM1 payload is conjugated via the non-cleavable SMCC linker to antibody lysine residues at an average DAR of 3.5; the DM1-SMe intermediate is the standard precursor for payload-linker construction in this validated format [2].

Conjugation Chemistry

Class-level

Stable mixed disulfide (DM1-S-S-CH3); free-thiol DM1 prone to dimerization

Enables reproducible DAR control through controlled reduction-conjugation

Qualitative; SMCC/SPDB linker compatible

Evidence Dimension	Conjugation readiness and storage stability
Target Compound Data	DM1-SMe: stable mixed disulfide; reducible to free thiol on demand; compatible with SMCC (thioether) and SPDB (disulfide) linker formats
Comparator Or Baseline	Free-thiol DM1 (mertansine): susceptible to oxidative dimerization; requires inert atmosphere handling; variable DAR control
Quantified Difference	No quantitative dimerization rate data identified in open literature; differentiation is qualitative but mechanistically well-established
Conditions	Standard ADC conjugation conditions: pH 6.5–7.5 aqueous buffer; TCEP or DTT reduction prior to maleimide coupling

Why This Matters

For procurement, DM1-SMe provides a chemically defined, stable starting material that enables reproducible DAR control—a critical quality attribute for ADC development that is harder to achieve with free-thiol DM1.

• [1] PeptideDB. DM1-SMe Product Entry. CAS 138148-68-2. Accessed 2026. View Source
• [2] Sun X, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. View Source

Tubulin Binding Affinity vs. Vinblastine

S-methyl-DM1 (DM1-SMe metabolite) binds to high-affinity sites on intact microtubules with a Kd of 0.1 ± 0.05 μM, occupying approximately 37 sites per microtubule [1]. This high-affinity binding is approximately 20-fold stronger than that of vinblastine to comparable microtubule-end sites [1]. Soluble tubulin binding affinity (Kd = 0.93 ± 0.2 μM) is comparable to maytansine (Kd = 0.86 ± 0.2 μM), indicating that the potency advantage of DM1-SMe arises not from tighter tubulin binding per se, but from preferential occupancy of high-affinity sites at microtubule ends where dynamic instability is regulated [1].

Tubulin Binding vs. Vinblastine

Head-to-head

Kd = 0.1 ± 0.05 μM (high-affinity microtubule sites); ~20× stronger than vinblastine

High-affinity microtubule-end binding context underpins cellular potency

Bovine brain microtubules; 37°C

Evidence Dimension	High-affinity microtubule binding (Kd) and site occupancy
Target Compound Data	S-methyl-DM1: Kd = 0.1 ± 0.05 μM (high-affinity sites); ~37 sites/microtubule
Comparator Or Baseline	Vinblastine: ~20-fold weaker binding to comparable high-affinity microtubule sites
Quantified Difference	20-fold stronger high-affinity microtubule binding vs. vinblastine
Conditions	Tritiated S-methyl-DM1 binding assay; bovine brain microtubules; equilibrium binding at 37°C

Why This Matters

The 20-fold binding advantage over vinblastine at microtubule-end sites quantitatively explains why DM1-SMe-based ADCs achieve picomolar cellular potency, and provides a mechanistic benchmark for evaluating next-generation maytansinoid payloads.

• [1] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source

DM1-SMe Application Scenarios

ADC Development with SMCC Linkers

DM1-SMe is the payload of choice for ADCs employing the SMCC (succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate) non-cleavable linker format, as validated by the approved ADC ado-trastuzumab emtansine (Kadcyla). The thiomethyl cap enables controlled reduction and conjugation to antibody lysine residues via SMCC at a target DAR of 3.5, with preclinical data showing that DAR 2–6 provides optimal therapeutic index for maytansinoid ADCs [1]. The thioether linkage formed is stable in circulation, with payload release dependent on complete lysosomal degradation of the antibody [2].

Metabolite Reference Standard for DMPK

S-methyl-DM1 (DM1-SMe) is the primary intracellular metabolite of disulfide-linked antibody-maytansinoid conjugates and a key analytical reference standard for ADC catabolite profiling [1]. Its well-characterized cytotoxicity profile (IC50 0.003–0.01 nM) and tubulin binding parameters (Kd = 0.93 μM soluble tubulin; Kd = 0.1 μM microtubule high-affinity sites) make it an essential calibrator for quantitative bioanalysis of maytansinoid catabolites in tumor and liver tissues [2].

Pediatric CD56-Targeting ADC Programs

DM1-SMe is the payload component of IMGN901 (lorvotuzumab mertansine), a CD56-targeting ADC with demonstrated preclinical activity against neuroblastoma and rhabdomyosarcoma xenografts [1]. While free DM1-SMe shows relatively lower sensitivity in neuroblastoma cell lines compared to other pediatric cancers, the ADC format achieves comparable potency across CD56-expressing lines, supporting payload selection for pediatric solid tumor ADC programs where CD56 is a validated target [1].

Tubulin-Binding Studies and Structure-Based Design

The co-crystal structures of L-DM1-SMe and D-DM1-SMe bound to tubulin (PDB 7E4Q and 7E4R, resolutions 2.50 Å and 2.60 Å respectively) provide atomic-resolution templates for structure-based design of next-generation maytansine-site inhibitors [1]. The 100–400× potency gap between L- and D-epimers, explained by intramolecular interactions fixing the bioactive conformation, makes DM1-SMe a critical tool compound for validating computational docking models and for screening campaigns targeting the vinca domain of β-tubulin [1].

Application

Selection Property

Validation Focus

ADC construction research (SMCC linker)

Stable thiomethyl-capped disulfide for controlled conjugation

DAR reproducibility and linker compatibility validation

Maytansinoid metabolite DMPK reference

Characterized cytotoxicity and tubulin binding profile

Quantitative catabolite analysis in research matrices

Pediatric CD56-targeted ADC payload research

Payload potency profile across pediatric cancer cell panels

Neuroblastoma and rhabdomyosarcoma model-response context

Tubulin binding & structure-based design

Co-crystal structures L-/D-epimer (PDB 7E4Q/7E4R)

Computational docking validation and vinca-domain screening

• [1] Sun X, et al. Effects of Drug–Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody–Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. View Source
• [2] Erickson HK, et al. Antibody-maytansinoid conjugates are activated in targeted cancer cells by lysosomal degradation and linker-dependent intracellular processing. Cancer Res. 2006;66(8):4426-4433. doi:10.1158/0008-5472.CAN-05-4489. View Source